Cas no 16555-98-9 (6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one)
16555-98-9 structure
Product Name:6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
CAS No:16555-98-9
MF:C12H10O4
MW:218.205403804779
MDL:MFCD00585766
CID:1069040
PubChem ID:5977496
Update Time:2025-04-20
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
- 4-methyl-6-acetyl-7-hydroxycoumarin
- 6-acetyl-7-hydroxy-4-methyl-2H-1-benzopyran-2-one
- 6-acetyl-7-hydroxy-4-methyl-2H-chromen-2-onea
- 6-acetyl-7-hydroxy-4-methylcoumarin
- 7-hydroxy-6-acetyl-4-methylcoumarin
- AC1O03FX
- CHEMBL1347672
- CTK0E5720
- HMS2469O24
- NSC749197
- 6-acetyl-7-hydroxy-4-methyl-coumarin
- 6-acetyl-7-hydroxy-4-methyl-2-chromenone
- 6-acetyl-7-hydroxy-4-methylchromen-2-one
- 6-acetyl-7-hydroxy-4-methyl-chromen-2-one
- 6-ethanoyl-7-hydroxy-4-methyl-chromen-2-one
- 2H-1-benzopyran-2-one, 6-acetyl-7-hydroxy-4-methyl-
- cid_5977496
- ALBB-012116
- 16555-98-9
- BDBM4385
- AKOS002124260
- CS-0328579
- E77566
- MLS000522130
- LS-03776
- DTXSID50421600
- SR-01000103283-1
- SMR000132538
- SCHEMBL11076723
- AN-829/11697433
- A882389
- NSC-749197
- MFCD00585766
- SR-01000103283
-
- MDL： MFCD00585766
- Inchi： 1S/C12H10O4/c1-6-3-12(15)16-11-5-10(14)9(7(2)13)4-8(6)11/h3-5,14H,1-2H3
- InChI Key： AYAFDQIOLUUJHW-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)C2C=C(C(C)=O)C(=CC1=2)O)=O
Computed Properties
- Exact Mass: 218.0579
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042079-1g |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 95% | 1g |
400.00 USD | 2021-06-11 | |
| TRC | A298425-100mg |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 100mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A298425-250mg |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 250mg |
$ 380.00 | 2022-06-08 | ||
| TRC | A298425-500mg |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 500mg |
$ 600.00 | 2022-06-08 | ||
| Chemenu | CM299998-1g |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 95% | 1g |
$318 | 2021-06-17 | |
| abcr | AB407528-500 mg |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB407528-1 g |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 1 g |
€406.00 | 2023-07-19 | ||
| Chemenu | CM299998-1g |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 95% | 1g |
$358 | 2023-02-17 | |
| eNovation Chemicals LLC | Y0991042-5g |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one |
16555-98-9 | 95% | 5g |
$950 | 2024-08-02 | |
| abcr | AB407528-500mg |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one; . |
16555-98-9 | 500mg |
€333.00 | 2025-04-20 |
6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
16555-98-9 (6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one) Related Products
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